Cas no 883541-77-3 (2-[(2-fluorophenoxy)methyl]pyrrolidine)

• Product Name: 2-[(2-fluorophenoxy)methyl]pyrrolidine
• CAS No: 883541-77-3
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• MDL: MFCD06247695
• CID: 5229250
• PubChem ID: 61685922
• Update Time: 2026-03-07

2-[(2-fluorophenoxy)methyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2-[(2-fluorophenoxy)methyl]-
• 2-[(2-fluorophenoxy)methyl]pyrrolidine

• MDL： MFCD06247695
• Inchi： 1S/C11H14FNO/c12-10-5-1-2-6-11(10)14-8-9-4-3-7-13-9/h1-2,5-6,9,13H,3-4,7-8H2
• InChI Key： DNHOOSNNEFPGQX-UHFFFAOYSA-N
• SMILES： N1CCCC1COC1=CC=CC=C1F

Additional information on 2-[(2-fluorophenoxy)methyl]pyrrolidine

Introduction to 2-[(2-fluorophenoxy)methyl]pyrrolidine (CAS No. 883541-77-3) and Its Emerging Applications in Chemical Biology

2-[(2-fluorophenoxy)methyl]pyrrolidine, identified by the Chemical Abstracts Service registry number 883541-77-3, is a heterocyclic compound featuring a pyrrolidine core linked to a fluoro-substituted phenoxy methyl group. This unique structural motif has garnered significant attention in the field of chemical biology due to its versatile pharmacophoric properties and potential applications in drug discovery and molecular research.

The compound’s structure combines the favorable characteristics of both pyrrolidine and fluoroaromatic moieties. Pyrrolidine rings are commonly found in biologically active molecules, contributing to interactions with biological targets such as enzymes and receptors. The presence of a fluoro substituent, particularly at the para position of the phenoxy ring, enhances metabolic stability and binding affinity, making it an attractive scaffold for medicinal chemistry.

Recent advancements in structure-activity relationship (SAR) studies have highlighted the importance of this compound in developing novel therapeutic agents. Researchers have demonstrated that modifications around the pyrrolidine ring can fine-tune pharmacokinetic profiles, while the fluoroaromatic moiety plays a critical role in modulating receptor interactions. For instance, studies have shown that derivatives of 2-[(2-fluorophenoxy)methyl]pyrrolidine exhibit promising activity as kinase inhibitors, with potential applications in oncology and inflammatory diseases.

The fluoro group’s electronic properties also contribute to the compound’s reactivity, enabling diverse synthetic modifications. This flexibility has allowed chemists to explore its utility in designing probes for biochemical assays and imaging techniques. In particular, radiolabeled derivatives have been investigated for use in positron emission tomography (PET) imaging, where the pyrrolidine scaffold serves as a stable backbone for attachment to fluorine-18 labeled probes.

In the realm of drug development, 2-[(2-fluorophenoxy)methyl]pyrrolidine has been incorporated into libraries for high-throughput screening (HTS) against various biological targets. Preliminary screening results indicate that certain analogs exhibit inhibitory effects on enzymes involved in metabolic pathways relevant to metabolic disorders. The compound’s ability to engage with multiple binding sites simultaneously suggests its potential as a multitargeted drug candidate, a strategy increasingly recognized for addressing complex diseases.

The synthesis of 2-[(2-fluorophenoxy)methyl]pyrrolidine presents unique challenges due to the need for precise functionalization of both the pyrrolidine and fluoroaromatic components. Advances in catalytic methods have enabled more efficient routes to this core structure, reducing reliance on hazardous reagents and improving scalability. These innovations align with broader trends in green chemistry, emphasizing sustainable practices in pharmaceutical synthesis.

Emerging research also explores the compound’s role in modulating neural pathways. Pyrrolidine derivatives are known to interact with neurotransmitter systems, and when combined with the bioisosteric properties of fluorine substitution, they may offer advantages over traditional scaffolds. Early studies suggest that 2-[(2-fluorophenoxy)methyl]pyrrolidine derivatives could serve as leads for treatments targeting neurodegenerative diseases or cognitive disorders.

The compound’s physicochemical properties make it an excellent candidate for formulation into various drug delivery systems. Its solubility profile allows for formulation into oral solids or injectables, while its stability under storage conditions ensures shelf-life reliability. Additionally, its compatibility with polymer-based nanoparticles suggests potential applications in targeted drug delivery systems designed for enhanced bioavailability or site-specific action.

The growing body of literature on 2-[(2-fluorophenoxy)methyl]pyrrolidine underscores its significance as a building block in modern medicinal chemistry. As computational methods improve virtual screening capabilities, this compound is likely to be identified as a hit or lead molecule in future drug discovery campaigns. Its unique structural features provide a foundation for innovation across multiple therapeutic areas, from oncology to central nervous system disorders.

In conclusion, 2-[(2-fluorophenoxy)methyl]pyrrolidine (CAS No. 883541-77-3) represents a compelling example of how structural diversity can yield biologically relevant compounds with broad therapeutic potential. Ongoing research continues to uncover new applications for this scaffold, reinforcing its value as both a research tool and a candidate for clinical development.